9-(8,8-Dimethyl-1,7,9-trioxaspiro[4.5]decan-3-yl)-9H-purin-6-amine

• CAS No.: 918952-71-3
• Molecular Formula: C14H19N5O3
• Molecular Weight: 305.33 g/mol
• IUPAC Name: 9-(8,8-dimethyl-1,7,9-trioxaspiro[4.5]decan-3-yl)purin-6-amine
• InChI: InChI=1S/C14H19N5O3/c1-13(2)21-5-14(6-22-13)3-9(4-20-14)19-8-18-10-11(15)16-7-17-12(10)19/h7-9H,3-6H2,1-2H3,(H2,15,16,17)
• InChI Key: IQTIXSBPQMEZKI-UHFFFAOYSA-N
• Canonical SMILES: CC1(OCC2(CC(CO2)N3C=NC4=C(N=CN=C43)N)CO1)C

Description

9-(8,8-Dimethyl-1,7,9-trioxaspiro[4.5]decan-3-yl)-9H-purin-6-amine is a complex organic compound featuring a spiroacetal structure. This compound is notable for its unique trioxaspiro framework, which is a rare structural motif in natural products and synthetic compounds. The presence of a purine moiety further enhances its potential biological activity.

Preparation Methods

The synthesis of 9-(8,8-Dimethyl-1,7,9-trioxaspiro[4.5]decan-3-yl)-9H-purin-6-amine typically involves multiple steps, starting from readily available precursors. One common synthetic route includes the stereoselective formation of the trioxaspiro framework from d-glucose . The reaction conditions often involve the use of specific catalysts and controlled temperature to ensure the desired stereochemistry. Industrial production methods may involve optimization of these steps to increase yield and purity.

Chemical Reactions Analysis

This compound can undergo various chemical reactions, including:

Oxidation: The trioxaspiro framework can be oxidized under specific conditions to form different oxygenated derivatives.

Reduction: Reduction reactions can modify the purine moiety, potentially altering its biological activity.

Substitution: The compound can participate in substitution reactions, particularly at the purine ring, leading to the formation of various derivatives. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and nucleophiles for substitution reactions.

Scientific Research Applications

9-(8,8-Dimethyl-1,7,9-trioxaspiro[4.5]decan-3-yl)-9H-purin-6-amine has several scientific research applications:

Chemistry: It serves as a model compound for studying spiroacetal chemistry and stereoselective synthesis.

Biology: The compound’s unique structure makes it a candidate for studying enzyme interactions and metabolic pathways.

Industry: The compound can be used in the synthesis of complex organic molecules and as a precursor for various functional materials.

Mechanism of Action

The mechanism of action of 9-(8,8-Dimethyl-1,7,9-trioxaspiro[4.5]decan-3-yl)-9H-purin-6-amine involves its interaction with specific molecular targets. The purine moiety can bind to nucleic acid bases, potentially inhibiting DNA or RNA synthesis. The trioxaspiro framework may interact with enzymes, altering their activity and affecting metabolic pathways .

Comparison with Similar Compounds

Similar compounds include:

1,6-Dioxaspiro[4.5]decane: Lacks the additional oxygen atom at position 9, making it less complex.

8,8-Dimethyl-1,7,9-trioxaspiro[4.5]dec-3-ene: Shares the trioxaspiro framework but differs in the attached functional groups.

1-[8,8-Dimethyl-1,7,9-trioxaspiro[4.5]decan-3-yl]thymine: Contains a thymine moiety instead of a purine, leading to different biological activities .

The uniqueness of 9-(8,8-Dimethyl-1,7,9-trioxaspiro[4.5]decan-3-yl)-9H-purin-6-amine lies in its combination of the trioxaspiro framework and the purine moiety, which imparts distinct chemical and biological properties.